Cas no 90649-76-6 (3-chloro-2,6-dimethylBenzoic acid)

• Product Name: 3-chloro-2,6-dimethylBenzoic acid
• CAS No: 90649-76-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 2118296
• PubChem ID: 20508321
• Update Time: 2025-05-22

3-chloro-2,6-dimethylBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,6-dimethylBenzoic acid
• 3-Chlor-2,6-dimethyl-benzoesaeure
• Benzoic acid, 3-chloro-2,6-diMethyl-
• SCHEMBL4638190
• DB-078766
• F95628
• 3-Chloro-2,6-dimethyl-Benzoicacid
• 90649-76-6
• MFCD20486272

• Inchi： 1S/C9H9ClO2/c1-5-3-4-7(10)6(2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： CARSMBZECAABMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(C(=O)O)=C1C

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-2,6-dimethylBenzoic acid

3-Chloro-2,6-dimethylBenzoic Acid (CAS No. 90649-76-6): Properties, Applications, and Market Insights

3-Chloro-2,6-dimethylBenzoic Acid (CAS No. 90649-76-6) is a specialized chlorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder with a molecular formula of C9H9ClO2 belongs to the class of substituted benzoic acids, where the presence of both chloro and methyl groups at specific positions creates unique chemical properties.

The compound exhibits a melting point range of 145-150°C and demonstrates moderate solubility in organic solvents like ethanol and acetone, while being less soluble in water. These physicochemical properties of 3-Chloro-2,6-dimethylBenzoic Acid make it particularly valuable for synthetic applications where controlled reactivity is required. Recent studies have focused on its potential as a building block for pharmaceutical intermediates, especially in the development of non-steroidal anti-inflammatory drug (NSAID) analogs.

In the pharmaceutical sector, researchers are exploring 3-Chloro-2,6-dimethylBenzoic Acid applications as a precursor for novel drug candidates. Its structural features allow for diverse modifications, making it attractive for medicinal chemistry programs targeting inflammation and metabolic disorders. The compound's stability under various conditions has prompted investigations into its use as a chemical intermediate for more complex molecular architectures.

The agrochemical industry has shown growing interest in 90649-76-6 applications for developing new crop protection agents. The specific substitution pattern on the aromatic ring provides opportunities for creating compounds with targeted biological activity. Recent patent literature suggests its utility in synthesizing herbicides and fungicides with improved environmental profiles, addressing the industry's need for sustainable agrochemicals.

From a synthetic chemistry perspective, 3-Chloro-2,6-dimethylBenzoic Acid synthesis typically involves chlorination of pre-methylated benzoic acid derivatives or selective methylation of chlorobenzoic acids. The choice of synthetic route depends on factors like yield optimization, purity requirements, and cost considerations. Advanced purification techniques including recrystallization and chromatography ensure the compound meets the stringent specifications required for pharmaceutical applications.

Market analysis indicates steady growth in demand for specialty benzoic acid derivatives, with 3-Chloro-2,6-dimethylBenzoic Acid price remaining stable in the range of $150-$250 per kilogram depending on purity and quantity. The compound's niche applications contribute to its premium positioning in the fine chemicals market. Major producers in China, India, and Europe have expanded production capacities to meet increasing requirements from research institutions and industrial users.

Quality control for CAS 90649-76-6 typically involves HPLC analysis to verify purity (generally >98%), along with standard characterization techniques like NMR and mass spectrometry. Storage recommendations include keeping the material in tightly sealed containers at room temperature, protected from moisture and light to maintain stability over extended periods.

Environmental and safety considerations for handling 3-Chloro-2,6-dimethylBenzoic Acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's environmental fate and biodegradation profile are subjects of ongoing research as part of broader green chemistry initiatives in the chemical industry.

Recent scientific literature highlights novel applications of 90649-76-6 in materials science, particularly as a monomer for specialty polymers. The combination of carboxylic acid functionality with specific substitution patterns offers opportunities for creating polymers with tailored properties. Researchers are investigating its potential in developing advanced materials for filtration membranes and controlled-release systems.

The future outlook for 3-Chloro-2,6-dimethylBenzoic Acid appears promising, with anticipated growth in both traditional applications and emerging uses. Pharmaceutical development pipelines and agricultural innovation continue to drive demand, while new applications in materials science may create additional market opportunities. Ongoing research into more sustainable production methods aligns with global trends toward eco-friendly chemical manufacturing.

For researchers and industrial users seeking high purity 3-Chloro-2,6-dimethylBenzoic Acid, it's essential to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's specialized nature requires careful consideration of technical specifications to ensure suitability for specific applications. As regulatory landscapes evolve, compliance with international standards for chemical production and handling remains a key consideration for all stakeholders in the fine chemicals supply chain.